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Compound of Interest

Compound Name:
(Tetrahydro-2H-thiopyran-4-

YL)methanamine hydrochloride

Cat. No.: B1325044 Get Quote

Welcome to the comprehensive technical guide for (Tetrahydro-2H-thiopyran-4-
YL)methanamine hydrochloride (CAS No. 950603-21-1). This document is intended for

researchers, scientists, and drug development professionals, providing in-depth information on

the proper storage, handling, and troubleshooting for experiments involving this compound.

Our goal is to ensure the integrity of your experiments and the safety of your laboratory

personnel.

Section 1: Quick Reference & Safety Overview
This section provides a summary of critical information for the safe and effective use of

(Tetrahydro-2H-thiopyran-4-YL)methanamine hydrochloride.

Chemical and Physical Properties
Property Value Source(s)

CAS Number 950603-21-1 [1][2]

Molecular Formula C6H14ClNS [2]

Molecular Weight 167.70 g/mol N/A

Appearance White to off-white solid [2]

Melting Point 255-257°C [2]
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GHS Hazard Statements
Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

This table is a summary. Always consult the full Safety Data Sheet (SDS) before use.

Section 2: Storage and Stability FAQs
Proper storage is critical to maintaining the integrity of (Tetrahydro-2H-thiopyran-4-
YL)methanamine hydrochloride. Here are answers to common questions regarding its

storage and stability.

Q1: What are the ideal long-term storage conditions for this compound?

A1: For long-term storage, the compound should be kept in a tightly sealed container at 2-8°C.

[2] It is also recommended to protect it from light.[2] The storage area should be cool, dry, and

well-ventilated.[1][3]

Q2: The product arrived at room temperature. Is it still viable?

A2: This compound is stable at room temperature for short periods, such as during shipping.

Upon receipt, it should be transferred to the recommended 2-8°C storage conditions for long-

term stability.

Q3: I've noticed the powder has become clumpy. What could be the cause?

A3: Clumping is likely due to moisture absorption. While the hydrochloride salt is generally less

hygroscopic than the free base, it can still absorb water from the atmosphere if not stored in a

tightly sealed container. It is crucial to minimize the time the container is open to the air.

Q4: Are there any materials that should not be in the same storage area?
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A4: Yes, this compound should be stored away from strong oxidizing agents, strong acids, and

strong reducing agents.[1][3] Accidental contact with these incompatible materials could lead to

vigorous and potentially hazardous reactions.

Section 3: Handling and Experimental Use - A
Troubleshooting Guide
This section addresses specific issues that may arise during the handling and use of

(Tetrahydro-2H-thiopyran-4-YL)methanamine hydrochloride in an experimental setting.

Dissolution and Solubility Issues
Problem: I'm having trouble dissolving the compound in my desired solvent.

Troubleshooting Steps:

Solvent Choice: As a hydrochloride salt, this compound is expected to have higher solubility

in polar protic solvents like water, methanol, and ethanol. It will likely have limited solubility in

nonpolar aprotic solvents such as hexane or toluene.

pH Adjustment: If dissolving in an aqueous buffer, be aware that the amine has a basic

character. The solubility can be pH-dependent. If you need to work with the free base form in

solution, you will need to carefully add a base to neutralize the hydrochloride salt. This may

cause the free base to have different solubility characteristics, potentially precipitating out of

solution if it is less soluble than the salt form.

Gentle Warming and Sonication: For kinetically slow dissolution, gentle warming (e.g., to 30-

40°C) or sonication can help. However, be cautious with heating, as it could potentially

accelerate degradation, especially in solution.

Reaction and Stability Concerns
Problem: My reaction is giving low yields or unexpected side products.

Troubleshooting Steps:
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Incompatible Reagents: Ensure that your reaction conditions do not include strong oxidizing

agents, which could potentially oxidize the sulfur atom in the thiopyran ring. Also, avoid

strong reducing agents and other strong acids that are incompatible.[1][3]

Basicity of the Amine: Remember that the primary amine is a nucleophile and a base. It can

react with electrophiles and can be deprotonated under basic conditions. The hydrochloride

salt form will require at least one equivalent of a base to be added to the reaction to free the

amine for nucleophilic attack.

Atmosphere: While generally stable, it is good practice to handle the compound under an

inert atmosphere (e.g., nitrogen or argon) for reactions that are sensitive to air or moisture,

especially if the free base is generated in situ.

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the recommended workflow for donning and doffing PPE

when handling (Tetrahydro-2H-thiopyran-4-YL)methanamine hydrochloride to prevent

exposure.

Donning PPE Compound Handling Doffing PPE

Lab Coat Safety Goggles/
Face Shield Nitrile Gloves

Weigh and prepare
solution in a

ventilated hood

Enter work area GlovesExit work area Lab Coat Safety Goggles/
Face Shield

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Recommended PPE donning and doffing sequence.

Section 4: Experimental Protocols
Protocol for Preparing a Stock Solution
This protocol provides a general guideline for preparing a stock solution. Always adapt it to

your specific experimental needs.
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Pre-Experiment Checklist:

Ensure you have the correct personal protective equipment (PPE): lab coat, safety

goggles, and nitrile gloves.[4][5]

Perform all operations in a certified chemical fume hood.[5][6]

Have the Safety Data Sheet (SDS) readily available.

Procedure:

1. Allow the container of (Tetrahydro-2H-thiopyran-4-YL)methanamine hydrochloride to

equilibrate to room temperature before opening to prevent condensation of moisture.

2. Weigh the desired amount of the solid into a clean, dry vial.

3. Add your chosen solvent (e.g., sterile water or DMSO) to the vial.

4. Vortex or sonicate the vial until the solid is completely dissolved. Gentle warming can be

applied if necessary.

5. If for cell culture use, sterile-filter the solution through a 0.22 µm filter.

6. Store the stock solution at -20°C or -80°C for long-term stability. It is advisable to aliquot

the solution to avoid repeated freeze-thaw cycles.

Section 5: Emergency Procedures
In case of accidental exposure, follow these first-aid measures and seek immediate medical

attention.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Call a poison center or

doctor if you feel unwell.[4][5]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing.[4] If skin irritation occurs,

get medical advice/attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Continue

rinsing.[4][5] If eye irritation persists, get medical

advice/attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor if you feel unwell.[1][6]

Spill Response Workflow
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Spill Occurs

Evacuate immediate area
and alert others

Assess the spill
(size and location)

Don appropriate PPE
(gloves, goggles, lab coat,

respirator if necessary)

Contain the spill with
inert absorbent material

Carefully sweep or scoop
up the material

Place in a sealed container
for hazardous waste disposal

Decontaminate the area
with soap and water

Spill Cleaned

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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